C2 Carbonyl H-Bond Acceptor in Oxindole vs. Indole
The target compound contains a C2 carbonyl (C=O) that provides an additional hydrogen-bond acceptor (HBA count = 3) compared to the fully aromatic 7-fluorotryptamine analog (HBA = 2), which lacks any carbonyl functionality [1]. In the context of IDO inhibitor design, the carbonyl group is a prerequisite for biological activity, as demonstrated by the indol-2-yl ethanone series where iron coordination via the carbonyl oxygen is essential for heme binding, and compounds lacking this group show complete loss of activity [2].
| Evidence Dimension | Hydrogen-Bond Acceptor Count (HBA) |
|---|---|
| Target Compound Data | 3 (PubChem computed) |
| Comparator Or Baseline | 7-Fluorotryptamine (CAS 191927-74-9): HBA = 2 (indole core, no C2 carbonyl) |
| Quantified Difference | +1 HBA (33% increase in H-bond acceptor capacity) |
| Conditions | Computed molecular descriptor per Cactvs 3.4.8.18 / PubChem |
Why This Matters
An additional hydrogen-bond acceptor at the C2 position directly impacts target engagement geometry in heme-dependent dioxygenases where iron coordination and active-site hydrogen bonding are critical, making the oxindole scaffold functionally non-interchangeable with the corresponding indole.
- [1] PubChem. Compound Summary for CID 80051755 (3-(2-aminoethyl)-7-fluoro-2,3-dihydro-1H-indol-2-one) and CID 117614144 (7-fluorotryptamine). National Center for Biotechnology Information. View Source
- [2] Dolušić, E., Larrieu, P., Blanc, S., Sapunaric, F., Norberg, B., Moineaux, L., … Frédérick, R. (2011). Indol-2-yl ethanones as novel indoleamine 2,3-dioxygenase (IDO) inhibitors. Bioorganic & Medicinal Chemistry, 19(4), 1550–1561. View Source
